Cas no 127759-89-1 (Lobucavir)

Lobucavir structure
Lobucavir structure
Lobucavir
127759-89-1
C11H15N5O3
265.2685
MFCD00870586
149968
135413519

Lobucavir Properties

Names and Identifiers

    • 2-Amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1H-purin-6(9H)-one
    • Lobucavir
    • 2-Amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)-cyclobutyl)-1H-purin-6(9H)-one
    • 6H-Purin-6-one,2-amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-
    • LOBUCAVIR,PALE PINK SOLID
    • (+)-9-([1'R,2'R,3'S]-2',3'-bis(Hydroxymethyl)-cyclobutyl)guanine
    • (R)-BHCG
    • 6H-Purin-6-one,2-amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro
    • 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutan-1-yl]guanine
    • Carbocyclic oxetanocin G
    • C-Oxetanocin-g
    • C-Oxt-g
    • 2-Amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-6H-purin-6-one
    • (+)-Cyclobut G
    • BMS 180194
    • SQ 34514
    • SQ-34514
    • BMS-180194
    • Ccris 9309
    • 2-Amino-9-[(1R)-2α,3β-bis(hydroxymethyl)cyclobutyl]-9H-purin-6(1H)-one
    • 2-amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-3H-purin-6-one
    • SCHEMBL15531899
    • (+)Cyclobut-G
    • 6H-PURIN-6-ONE, 2-AMINO-9-(2,3-BIS(HYDROXYMETHYL)CYCLOBUTYL)-1,9-DIHYDRO, (1R-(1.ALPHA.,2.BETA.,3.ALPHA.))
    • 9-((1R,2R,3S)-2,3-Bis(hydroxymethyl)cyclobutyl)guanine
    • LOBUCAVIR [INN]
    • A-69992
    • 8U5PYQ1R2E
    • Cygalovir
    • (+-)-Lobucavir
    • Lobucavir (USAN/INN)
    • UNII-8U5PYQ1R2E
    • 2-amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1H-purin-6-one
    • Lobucavir [USAN:INN]
    • DTXSID40155063
    • 6H-Purin-6-one, 2-amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-
    • SQ 33054
    • (+/-)-Lobucavir
    • LOBUCAVIR [MART.]
    • SQ 34,514
    • SCHEMBL51918
    • (+/-)-9-[2,3-Bis(hydroxymethyl)-1-cyclobutyl]guanine
    • DRG-0235
    • LOBUCAVIR [WHO-DD]
    • NS00069186
    • 126062-18-8
    • 6H-Purin-6-one, 2-amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, rel-
    • 2-Amino-9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-6H-purin-6-one
    • 6H-Purin-6-one, 2-amino-9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, (1alpha,2beta,3alpha)-(+-)-
    • 6H-Purin-6-one, 2-amino-9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro, (1R-(1alpha,2beta,3alpha))
    • 9-[1.beta.-2.alpha.-3.beta.]-2,3-Bis(hydroxymethyl)-1-cyclobutyl]guanine
    • LOBUCAVIN
    • Q27271016
    • SQ-33,054
    • CHEMBL23550
    • 6H-Purin-6-one, 2-amino-9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, (1R-(1alpha,2beta,3alpha))-
    • D04757
    • 9-[(1R,2R,3S)-2,3-Bis(hydroxymethyl)cyclobutyl]guanine
    • 127759-89-1
    • (+-)-Cyclobut-G
    • A889151
    • LOBUCAVIR [USAN]
    • (+/-)-Cyclobut-G
    • 6H-Purin-6-one, 2-amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-
    • (+/-)-BHCG
    • J-005538
    • Cyclobut-G
    • [1R-1.alpha.,2.beta.,3.alpha.]-2-Amino-9-[2,3-bis(hydroxymethyl)cyclobutyl]- 6H-purin-6-one
    • DB12531
    • 9-(2,3-Bis-(hydroxymethyl)-1-cyclobutyl)guanine
    • (R)-9-[2,3-Bis(hydroxymethyl)-1-cyclobutyl]guanine
    • 2-Amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-6H-purin-6-one;[1R-(1alpha,2beta,3alpha)]-2-Amino-9-[2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-6H-purin-6-one; (+)-Cyclobut G; BMS 180194; SQ 34514;
    • Bms 180194
    • LOBUCAVIR
    • C-Oxetanocin-G
    • C-Oxt-G
    • CCRIS 9309
    • +Expand
    • MFCD00870586
    • GWFOVSGRNGAGDL-FSDSQADBSA-N
    • InChI=1S/C11H15N5O3/c12-11-14-9-8(10(19)15-11)13-4-16(9)7-1-5(2-17)6(7)3-18/h4-7,17-18H,1-3H2,(H3,12,14,15,19)/t5-,6-,7-/m1/s1
    • O=C1NC(N)=NC2=C1N=CN2[C@H]3[C@H](CO)[C@@H](CO)C3

Computed Properties

  • 265.11700
  • 4
  • 5
  • 3
  • 265.11748936g/mol
  • 19
  • 415
  • 0
  • 3
  • 0
  • 0
  • 0
  • 1
  • -1.9
  • 126Ų

Experimental Properties

  • -0.55520
  • 130.05000
  • 651.8°C at 760 mmHg
  • 275-280 °C (decomposition)
  • Very slightly soluble (0.56 g/l) (25 º C),
  • 1.92±0.1 g/cm3 (20 ºC 760 Torr),

Lobucavir Security Information

Lobucavir Customs Data

  • 2933990090
  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Lobucavir Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA43054-1g
2-Amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1H-purin-6(9H)-one
127759-89-1
1g
$3395.00 2024-04-20
Alichem
A449040599-1g
2-Amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1H-purin-6(9H)-one
127759-89-1 95%
1g
1,744.00 USD
Ambeed
A579758-1g
2-Amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1H-purin-6(9H)-one
127759-89-1 95+%
1g
$2305.0
Chemenu
CM138551-1g
2-Amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)-cyclobutyl)-1H-purin-6(9H)-one
127759-89-1 95%
1g
$1866 2021-08-05
Cooke Chemical
BD2270948-1g
2-Amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1H-purin-6(9H)-one
127759-89-1 95+%
1g
RMB 14572.00 2023-09-07
TRC
L469360-1mg
Lobucavir
127759-89-1
1mg
$ 261.00 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1096034-1g
Lobucavir
127759-89-1 98%
1g
¥21702.00
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY346579-1g
2-Amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1H-purin-6(9H)-one
127759-89-1 ≥95%
1g
¥19198.00
SHENG KE LU SI SHENG WU JI SHU
sc-489389-1 mg
Lobucavir-d4,
127759-89-1
1mg
¥4,061.00 2023-07-11

Lobucavir Synthesis

Recommended suppliers
Amadis Chemical Company Limited
(CAS:127759-89-1)Lobucavir
A889151
99%
1g
2407.0